Cas no 1821370-70-0 (Diethyl-pythiDC)

• Product name: Diethyl-pythiDC
• CAS No: 1821370-70-0
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 4621039

Diethyl-pythiDC Chemical and Physical Properties

Names and Identifiers

• Diethyl-pythiDC
• 6-(5-Ethoxycarbonyl-thiazol-2-yl)-nicotinic acid ethyl ester
• C(C)OC(=O)C1=CN=C(S1)C1=NC=C(C=C1)C(=O)OCC
• ethyl 2-(5-ethoxycarbonylpyridin-2-yl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C14H14N2O4S/c1-3-19-13(17)9-5-6-10(15-7-9)12-16-8-11(21-12)14(18)20-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： NSMODRMOSSBWGQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1C1C=CC(C(=O)OCC)=CN=1

Computed Properties

• Exact Mass: 306.06742811 g/mol
• Monoisotopic Mass: 306.06742811 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107
• Molecular Weight: 306.34

Diethyl-pythiDC Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids